N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H22N4OS/c1-3-17-6-10-19(11-7-17)25-22(28)15-29-23-21-14-20(26-27(21)13-12-24-23)18-8-4-16(2)5-9-18/h4-14H,3,15H2,1-2H3,(H,25,28)
• InChI Key: KKAGKKXRNSNJOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)C
• Molecular Formula: C23H22N4OS
• Molecular Weight: 402.5 g/mol

Description

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide is a useful research compound. Its molecular formula is C23H22N4OS and its molecular weight is 402.52. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

K. Chkirate et al. (2019) explored novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, highlighting the impact of hydrogen bonding on self-assembly processes and their significant antioxidant activity. This research underscores the potential of pyrazole-acetamide derivatives in developing compounds with antioxidant properties (Chkirate et al., 2019).

Antimicrobial Activities

G. Saravanan et al. (2010) synthesized novel thiazole derivatives incorporating a pyrazole moiety, demonstrating significant antimicrobial activities against various bacterial and fungal strains. This study contributes to understanding the potential use of these compounds in antimicrobial applications (Saravanan et al., 2010).

Heterocyclic Synthesis

R. Mohareb et al. (2004) detailed the synthesis of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, providing a foundation for further exploration of heterocyclic compounds derived from acetamide precursors for various scientific applications (Mohareb et al., 2004).

Pharmacological Evaluation

M. Faheem (2018) conducted a computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives, assessing their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This study offers insights into the multifaceted biological activities of such compounds (Faheem, 2018).